Cas no 2228970-38-3 (3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228970-38-3
• MF: C₇H₇ClF₂OS
• MW: 212.644686937332
• CID: 5967231
• PubChem ID: 165629614
• Update Time: 2025-10-28

3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol
• EN300-1955967
• 2228970-38-3

• Inchi： 1S/C7H7ClF2OS/c8-6-3-5(4-12-6)7(9,10)1-2-11/h3-4,11H,1-2H2
• InChI Key： CJUPBFNFSRZUPK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C(CCO)(F)F

Computed Properties

• Exact Mass: 211.9874200g/mol
• Monoisotopic Mass: 211.9874200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol (CAS No. 2228970-38-3)

The compound 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol (CAS No. 2228970-38-3) is a fluorinated organic molecule featuring a chlorothiophene core linked to a difluoropropanol moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both chloro and difluoro substituents enhances its reactivity and bioavailability, making it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated compounds like 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol has surged, driven by their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential to modulate biological pathways, owing to the thiophene ring's electron-rich properties and the fluorine atoms' ability to improve metabolic stability. This aligns with the growing trend of precision medicine and green chemistry, where efficiency and environmental impact are paramount.

The synthesis of CAS No. 2228970-38-3 typically involves multi-step organic reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity, addressing the industry's need for cost-effective production. These innovations resonate with the broader scientific community's focus on process intensification and renewable feedstocks, topics frequently searched in academic and industrial databases.

From a commercial perspective, 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol is often supplied by specialty chemical manufacturers catering to R&D laboratories and contract research organizations (CROs). Its applications span small-molecule drug development, polymer additives, and electronic materials, reflecting its cross-disciplinary utility. Online queries related to "fluorinated building blocks" or "thiophene derivatives suppliers" often highlight this compound's relevance in niche markets.

Quality control for CAS No. 2228970-38-3 adheres to stringent analytical standards, including HPLC, NMR, and mass spectrometry. These protocols ensure compliance with regulatory frameworks like REACH and GMP, critical for end-users in regulated industries. Discussions on "analytical method validation" or "impurity profiling" in forums underscore the importance of such measures in maintaining supply chain integrity.

Future research directions for 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol may explore its utility in bioconjugation or as a precursor for PET radiotracers, areas gaining traction in diagnostic imaging. The compound's structural flexibility also positions it as a candidate for covalent inhibitors, a hot topic in oncology and infectious disease research. These prospects align with search trends around "next-generation therapeutics" and "molecular probes."

In summary, 3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol exemplifies the intersection of structural innovation and applied chemistry. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific and commercial spheres. For researchers and procurement specialists, understanding its properties and sourcing reliable suppliers remains a priority, as reflected in search queries like "high-purity fluorinated intermediates" or "custom synthesis services."